Cas no 2980-26-9 (Diphenylamine,4,4''-isopropylidenebis- (7CI,8CI))

• Product Name: Diphenylamine,4,4''-isopropylidenebis- (7CI,8CI)
• CAS No: 2980-26-9
• MF: C₂₇H₂₆N₂
• MW: 378.508746623993
• CID: 257294
• PubChem ID: 235398
• Update Time: 2025-04-19

Diphenylamine,4,4''-isopropylidenebis- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Diphenylamine,4,4''-isopropylidenebis- (7CI,8CI)
• 4-[2-(4-anilinophenyl)propan-2-yl]-N-phenylaniline
• 2980-26-9
• NSC-36707
• 4,4'-propane-2,2-diylbis(n-phenylaniline)
• NSC36707
• SCHEMBL8626323
• DTXSID70284315

• Inchi： 1S/C27H26N2/c1-27(2,21-13-17-25(18-14-21)28-23-9-5-3-6-10-23)22-15-19-26(20-16-22)29-24-11-7-4-8-12-24/h3-20,28-29H,1-2H3
• InChI Key： GBTAQMDCDOHMSO-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 378.20978
• Monoisotopic Mass: 378.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 549.6°C at 760 mmHg
• Flash Point: 339.8°C
• Refractive Index: 1.657
• PSA: 24.06